Cas no 1485214-14-9 (1-(4,4-dimethylcyclohexyl)prop-2-en-1-one)

• Product Name: 1-(4,4-dimethylcyclohexyl)prop-2-en-1-one
• CAS No: 1485214-14-9
• MF: C₁₁H₁₈O
• MW: 166.260023593903
• CID: 5219338
• PubChem ID: 65573749
• Update Time: 2025-05-21

1-(4,4-dimethylcyclohexyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(4,4-dimethylcyclohexyl)-
• 1-(4,4-Dimethylcyclohexyl)prop-2-en-1-one
• 1-(4,4-dimethylcyclohexyl)prop-2-en-1-one

• Inchi： 1S/C11H18O/c1-4-10(12)9-5-7-11(2,3)8-6-9/h4,9H,1,5-8H2,2-3H3
• InChI Key： DABWSYNJNIMUBB-UHFFFAOYSA-N
• SMILES： C(C1CCC(C)(C)CC1)(=O)C=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on 1-(4,4-dimethylcyclohexyl)prop-2-en-1-one

Introduction to 1-(4,4-Dimethylcyclohexyl)prop-2-en-1-one (CAS No. 1485214-14-9)

1-(4,4-Dimethylcyclohexyl)prop-2-en-1-one, also known by its CAS registry number CAS No. 1485214-14-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexyl group with a ketone functional group. The presence of the dimethylcyclohexyl moiety imparts specific physical and chemical properties that make it valuable for various applications.

The compound's structure consists of a cyclohexane ring substituted with two methyl groups at the 4-position and a propenone group attached at the 1-position. This arrangement results in a molecule with both aliphatic and aromatic characteristics, making it versatile for use in different chemical reactions and industrial processes. The ketone group in the propenone moiety is particularly reactive, enabling participation in condensation reactions, enolate formation, and other transformations that are fundamental to organic synthesis.

Recent studies have highlighted the potential of 1-(4,4-Dimethylcyclohexyl)prop-2-en-1-one as a precursor for the synthesis of advanced materials. For instance, researchers have explored its role in the formation of polycyclic aromatic hydrocarbons (PAHs), which are essential components in organic electronics and optoelectronic devices. The compound's ability to undergo [n + m] cycloaddition reactions has been extensively studied, particularly in the context of supramolecular chemistry and self-assembling systems.

In addition to its role in materials science, this compound has found applications in pharmaceutical research. Its structural features make it an attractive candidate for drug design, particularly in the development of bioisosteres and mimetics. The dimethylcyclohexyl group provides steric bulk, which can be advantageous in modulating drug-receptor interactions. Recent computational studies have demonstrated that this compound exhibits potential as a lead molecule for anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways.

The synthesis of CAS No. 1485214-14-9 involves a multi-step process that typically begins with the preparation of the dimethylcyclohexane derivative followed by oxidation to form the ketone group. Several methods have been reported in the literature, including oxidation using Jones reagent or Swern oxidation conditions. These methods offer varying levels of efficiency and selectivity, depending on the starting materials and reaction conditions employed.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its impact on ecosystems. Recent research has focused on photochemical degradation mechanisms under UV light, revealing that the compound undergoes fragmentation reactions that yield smaller aromatic fragments. These findings are significant for industries involved in waste management and environmental remediation.

In conclusion, 1-(4,4-Dimethylcyclohexyl)prop-2-en-1-one (CAS No. 1485214-14-9) is a multifaceted compound with applications spanning organic synthesis, materials science, and pharmaceutical research. Its unique structure and reactivity continue to be explored by scientists worldwide, driving innovations across diverse fields. As research progresses, this compound is expected to play an increasingly important role in advancing both theoretical understanding and practical applications in chemistry.